Cas no 2137580-59-5 (3-Pyrrolidinamine, N-cyclohexyl-N,3-dimethyl-)

3-Pyrrolidinamine, N-cyclohexyl-N,3-dimethyl- is a versatile organic compound with a unique cyclic structure. This compound exhibits significant advantages in pharmaceutical and industrial applications due to its ability to undergo various chemical transformations. Its alkylated pyrrolidinamine backbone provides enhanced solubility and stability, while the cyclohexyl substituent confers additional flexibility in synthesis. This compound is ideal for research in medicinal chemistry and materials science, offering researchers a valuable tool for developing novel compounds with potential therapeutic applications.
3-Pyrrolidinamine, N-cyclohexyl-N,3-dimethyl- structure
2137580-59-5 structure
Product Name:3-Pyrrolidinamine, N-cyclohexyl-N,3-dimethyl-
CAS No:2137580-59-5
MF:C12H24N2
MW:196.332363128662
CID:5264077
Update Time:2025-06-18

3-Pyrrolidinamine, N-cyclohexyl-N,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 3-Pyrrolidinamine, N-cyclohexyl-N,3-dimethyl-
    • Inchi: 1S/C12H24N2/c1-12(8-9-13-10-12)14(2)11-6-4-3-5-7-11/h11,13H,3-10H2,1-2H3
    • InChI Key: IYJLPPCSXWFOGA-UHFFFAOYSA-N
    • SMILES: N1CCC(C)(N(C2CCCCC2)C)C1

3-Pyrrolidinamine, N-cyclohexyl-N,3-dimethyl- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-645434-0.05g
N-cyclohexyl-N,3-dimethylpyrrolidin-3-amine
2137580-59-5
0.05g
$780.0 2023-03-05
Enamine
EN300-645434-0.1g
N-cyclohexyl-N,3-dimethylpyrrolidin-3-amine
2137580-59-5
0.1g
$817.0 2023-03-05
Enamine
EN300-645434-0.25g
N-cyclohexyl-N,3-dimethylpyrrolidin-3-amine
2137580-59-5
0.25g
$855.0 2023-03-05
Enamine
EN300-645434-0.5g
N-cyclohexyl-N,3-dimethylpyrrolidin-3-amine
2137580-59-5
0.5g
$891.0 2023-03-05
Enamine
EN300-645434-1.0g
N-cyclohexyl-N,3-dimethylpyrrolidin-3-amine
2137580-59-5
1g
$0.0 2023-06-07
Enamine
EN300-645434-2.5g
N-cyclohexyl-N,3-dimethylpyrrolidin-3-amine
2137580-59-5
2.5g
$1819.0 2023-03-05
Enamine
EN300-645434-5.0g
N-cyclohexyl-N,3-dimethylpyrrolidin-3-amine
2137580-59-5
5.0g
$2692.0 2023-03-05
Enamine
EN300-645434-10.0g
N-cyclohexyl-N,3-dimethylpyrrolidin-3-amine
2137580-59-5
10.0g
$3992.0 2023-03-05

Additional information on 3-Pyrrolidinamine, N-cyclohexyl-N,3-dimethyl-

Professional Introduction to Compound with CAS No. 2137580-59-5 and Product Name: 3-Pyrrolidinamine, N-cyclohexyl-N,3-dimethyl

The compound with the CAS number 2137580-59-5 and the product name 3-Pyrrolidinamine, N-cyclohexyl-N,3-dimethyl represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of 3-Pyrrolidinamine, N-cyclohexyl-N,3-dimethyl incorporates a pyrrolidine core, which is a privileged scaffold frequently encountered in biologically active molecules. This core structure is further modified by the introduction of a cyclohexyl group at the N1 position and dimethyl groups at the N3 position, resulting in a molecule with distinct physicochemical properties and biological activities.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for therapeutic purposes. The pyrrolidine scaffold, in particular, has been extensively studied for its role in modulating various biological pathways. The presence of the cyclohexyl and dimethyl substituents in 3-Pyrrolidinamine, N-cyclohexyl-N,3-dimethyl not only enhances the lipophilicity of the molecule but also influences its interactions with biological targets. These structural features make it an attractive candidate for further exploration in drug discovery.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmacophores. The pyrrolidine ring provides a versatile platform for further functionalization, allowing chemists to explore a wide range of modifications that could enhance its pharmacological properties. For instance, derivatives of this compound have been investigated for their potential as kinase inhibitors, which are crucial in treating various types of cancer and inflammatory diseases. The ability to modify both the cyclohexyl and dimethyl groups offers chemists a high degree of flexibility in designing molecules with specific biological activities.

Recent studies have highlighted the importance of understanding the three-dimensional structure of molecules in determining their biological efficacy. Computational modeling and molecular dynamics simulations have been employed to predict how 3-Pyrrolidinamine, N-cyclohexyl-N,3-dimethyl interacts with its target proteins. These studies have provided valuable insights into the binding affinity and specificity of the compound, which are critical factors in drug design. By leveraging these computational tools, researchers can optimize the structure of 3-Pyrrolidinamine, N-cyclohexyl-N,3-dimethyl to improve its pharmacokinetic properties and reduce potential side effects.

The synthesis of 3-Pyrrolidinamine, N-cyclohexyl-N,3-dimethyl presents unique challenges due to the complexity of its molecular structure. However, advances in synthetic methodologies have made it possible to produce this compound with high purity and yield. One particularly effective approach involves a multi-step synthesis that begins with the formation of a pyrrolidine intermediate followed by selective alkylation and functionalization at specific positions. This synthetic route has been refined over several iterations to ensure reproducibility and scalability.

In addition to its potential as a drug intermediate, 3-Pyrrolidinamine, N-cyclohexyl-N,3-dimethyl has shown promise as a tool compound in biochemical research. Its well-defined structure and predictable reactivity make it an excellent candidate for studying enzyme mechanisms and ligand-receptor interactions. Researchers have utilized this compound to probe the activity of various enzymes involved in signal transduction pathways, which are implicated in numerous diseases including diabetes and neurodegenerative disorders.

The future prospects for 3-Pyrrolidinamine, N-cyclohexyl-N,3-dimethyl are promising as more research is conducted into its applications. Ongoing studies aim to explore its efficacy in preclinical models and identify new therapeutic indications. Collaborations between academic institutions and pharmaceutical companies are likely to accelerate the development process by combining expertise in medicinal chemistry with clinical research capabilities.

As our understanding of complex biological systems continues to grow, compounds like 3-Pyrrolidinamine, N-cyclohexyl-N,3-dimethyl will play an increasingly important role in drug discovery and development. Their unique structural features offer opportunities for innovation that could lead to breakthroughs in treating some of today's most challenging diseases. By continuing to investigate these molecules at both the chemical and biological levels, we can unlock their full potential and contribute to improving human health.

Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd